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Get Quote

Chemical Profile of 7-Chloro-1-heptanol

The table below summarizes the key identifiers and physical properties of 7-Chloro-1-heptanol [1].

Property Description

CAS Number 55944-70-2 [1]

IUPAC Name 7-chloroheptan-1-ol [1]

Molecular
Formula

C₇H₁₅ClO [2] [3] [1]

Molecular
Weight

150.64 g/mol [1]

SMILES C(CCCO)CCCCl [1]

Structure A straight 7-carbon chain with a -Cl group on one terminal carbon and a -OH group on

the other [1].

Key Feature Bifunctional: contains a chloro group (susceptible to nucleophilic substitution) and an

alcohol group (susceptible to oxidation and serves as hydrogen bond donor) [1].
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Synthetic Routes to 7-Chloro-1-heptanol

The primary method for synthesizing 7-Chloro-1-heptanol is through nucleophilic substitution of the parent

alcohol, 1-heptanol. The table below compares different synthetic approaches [1].

Starting
Material

Reagent Conditions
Yield
(%)

Mechanism

1-Heptanol Thionyl chloride (SOCl₂) Reflux, 80-100°C,

2-4 h

85-92 SNi/SN2

1-Heptanol Phosphorus trichloride

(PCl₃)

Reflux, 70-90°C, 3-

6 h

78-85 SN2

7-

Bromoheptanol

Lithium chloride (LiCl) DMF, 120°C, 8-12

h

65-75 SN2 (Halogen

Exchange)

7-Iodoheptanol Sodium chloride (NaCl) DMSO, 140°C, 10-

15 h

70-80 SN2 (Halogen

Exchange)

Heptyl tosylate Tetrabutylammonium

chloride

Acetonitrile, 80°C,

6-8 h

80-88 SN2

Detailed Protocol: Thionyl Chloride Method

This method is highly efficient and benefits from gaseous byproducts, simplifying purification [1].

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add 1 equivalent of 1-
heptanol. Optionally, add 0.1-0.2 equivalents of pyridine as a base to neutralize HCl and steer the

mechanism towards a clean SN2 pathway with inversion of configuration [1].
Chlorination: Slowly add 1.2-1.5 equivalents of thionyl chloride (SOCl₂) with stirring. Heat the

mixture to 80-100°C and reflux for 2-4 hours [1].
Work-up: After cooling, the gaseous byproducts (SO₂ and HCl) can be vented or scrubbed. The

crude product can be purified to remove traces of unreacted alcohol or dichloro byproducts [1].
Purification: Purify the product via distillation, collecting the fraction boiling at 215-220°C. This

achieves a purity of 98.5-99.2% [1].
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Documented Industrial Application

A key established use of 7-Chloro-1-heptanol is as a stabilizer to prevent the discoloration of maleic

anhydride, a critical industrial chemical [4].

Function: It functions as a co-stabilizer in combination with copper and zinc compounds (e.g.,

copper(II) chloride, zinc chloride) [4].
Application Protocol: To prevent discoloration during storage or heat-melting, add the stabilizer

mixture directly to purified, molten maleic anhydride [4].
Typical Dosage:

7-Chloro-1-heptanol: 5 to 60 ppm (relative to maleic anhydride weight) [4].
Copper compound: 0.25 to 1 ppm [4].

Zinc compound: 0.1 to 0.5 ppm [4].
Benefit: This stabilization allows for a reduced cut of light boiling point fractions during distillation,

improving the overall yield of maleic anhydride [4].

Potential in Heterocyclic Synthesis and Research
Context

While direct protocols are unavailable, the chemical properties of 7-Chloro-1-heptanol suggest its utility as

a bifunctional building block [1].

Role as an Intermediate: The terminal chloro group can be displaced by nucleophiles, including

nitrogen-based nucleophiles commonly used to construct heterocyclic rings (e.g., amines,
hydrazines). The hydroxyl group can be oxidized or used to tether the molecule to solid supports or

other functional groups [1].
Material Science Potential: Its amphiphilic structure (a hydrophobic chain with a polar head) could

make it useful in developing new materials with specific surface properties or in the synthesis of
surfactants [1].

Research Context: Heterocyclic compounds like pyrrole, imidazole, and thiophene are fundamental
scaffolds in medicinal chemistry for developing drugs with antibacterial, anticancer, and antiepileptic

activities [5]. The search for novel synthetic routes to such structures is ongoing.

Experimental Design Considerations
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The following workflow outlines a logical approach for exploring the use of 7-Chloro-1-heptanol in

synthesizing a new heterocyclic system.

Start: Define Target Heterocycle

Analyze Required
Bifunctional Synthon

Plan Synthetic Strategy:
- Chloro as Leaving Group
- OH for Functionalization

Select Nucleophile
(e.g., amine, azide)

Perform Key Step:
Nucleophilic Substitution

Cyclization
(Intramolecular or with added reagent)

Purification and
Characterization

Biological Screening
(e.g., Antimicrobial, Anticancer)
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Click to download full resolution via product page

Key experimental parameters for the nucleophilic substitution step (as informed by its synthesis)

include [1]:

Solvent: Polar aprotic solvents like DMF or DMSO are suitable for facilitating SN2 reactions.
Base: A base like potassium carbonate (K₂CO₃) or sodium hydride (NaH) is often necessary to

deprotonate the nucleophile or scavenge acid.
Temperature: Elevated temperatures (e.g., 60-120°C) are typically required to drive the reaction to

completion.

Safety and Handling Notes

General Handling: This compound is intended for research purposes only and is not designed for

human or veterinary use [1].
Reactivity: The chloro group can undergo hydrolysis or dehydrohalogenation. It is also a potential

alkylating agent and should be handled with appropriate caution [1].

Conclusion

This application note consolidates the available data on 7-Chloro-1-heptanol, confirming its identity,

practical synthesis, and one industrial application. Its potential as a versatile linear precursor for heterocyclic

synthesis, while logically sound, represents an area for further experimental investigation. Researchers can

utilize the provided synthetic and conceptual framework to develop novel routes to biologically relevant

heterocyclic systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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